1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone

• Molecular Formula: C10H15BrO
• Molecular Weight: 231.13 g/mol
• IUPAC Name: 1-(4-bromo-1-bicyclo[2.2.2]octanyl)ethanone
• InChI: InChI=1S/C10H15BrO/c1-8(12)9-2-5-10(11,6-3-9)7-4-9/h2-7H2,1H3
• InChI Key: DPLNERCDFPNPHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C12CCC(CC1)(CC2)Br

Description

1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone is a bicyclic ketone derivative featuring a bromine substituent at the 4-position of the bicyclo[2.2.2]octane framework. This compound is structurally distinct due to the rigid bicyclic system, which imparts unique steric and electronic properties compared to simpler aromatic or aliphatic ketones. For instance, bicyclo[2.2.2]octane derivatives are often employed in drug discovery for their conformational rigidity and metabolic stability . The bromine substituent likely enhances electrophilicity at the carbonyl group, making it a reactive intermediate in synthetic chemistry.

Preparation Methods

The synthesis of 1-(4-Bromobicyclo[222]octan-1-yl)ethanone typically involves the bromination of bicyclo[22The reaction conditions often include the use of bromine or other brominating agents under controlled temperature and solvent conditions . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific purity and quantity requirements .

Chemical Reactions Analysis

1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The ethanone group can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Addition Reactions: The compound can participate in addition reactions with various reagents to form new compounds.

Common reagents and conditions used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Medicinal Chemistry

The compound has garnered interest in medicinal chemistry due to its potential as a pharmacological agent. Bicyclic compounds, particularly those with halogen substituents, often exhibit notable biological activities.

• Antiviral Properties : Research indicates that derivatives of bicyclo[2.2.2]octane structures may act as antiviral agents. The bromine substitution at the 4-position enhances the reactivity of the compound, facilitating interactions with viral proteins or enzymes involved in replication processes .
• Therapeutic Agents : Bicyclo[2.2.2]octane derivatives are being explored as building blocks for therapeutic agents targeting metabolic syndrome and other diseases. Their structural rigidity may contribute to selective binding with biological targets, potentially leading to reduced side effects compared to more flexible compounds .

Organic Synthesis

1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone serves as a valuable intermediate in organic synthesis.

• Synthesis of Complex Molecules : The compound can be utilized in the synthesis of more complex organic molecules, including natural products such as terpenes and alkaloids. The unique bicyclic structure allows for specific reactions that can lead to novel compounds with desired properties .
• Functionalization Reactions : The presence of the bromine atom enables functionalization reactions that can modify the compound to create various derivatives with potentially different biological activities or applications. For example, reactions involving nucleophilic substitution can yield compounds suitable for further pharmacological testing.

Materials Science

The rigidity and unique properties of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone make it an interesting candidate for materials science applications.

• Polymer Chemistry : Its structure can be incorporated into polymer matrices to enhance mechanical properties or alter thermal stability. The bromine substituent may also impart flame-retardant characteristics, making it suitable for use in safety-critical applications.
• Nanomaterials : The compound's ability to form stable radicals during chemical reactions opens avenues for its use in nanotechnology, particularly in the development of nanocomposites that require specific bonding characteristics at the molecular level .

Comparison with Related Compounds

To better understand the uniqueness of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone, a comparison with related bicyclic compounds is presented below:

Compound Name	Structure Type	Key Features
Bicyclo[3.3.1]nonane	Bicyclic	Different ring size; potential for different reactivity
Bicyclo[2.2.1]heptane	Bicyclic	Smaller ring system; different steric properties
1-(Bromobicyclo[3.3.3]undecan-1-yl)ethanone	Bicyclic	Similar halogenated structure; larger ring system

The specific substitution pattern and rigidity imparted by the bicyclic structure of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone influence its reactivity and biological activity differently compared to other bicyclic compounds listed above.

Case Studies and Research Findings

Several studies have highlighted the potential applications of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone:

• A study on the synthesis of bicyclo[2.2.2]octane derivatives demonstrated successful functionalization leading to compounds with enhanced antiviral activity against specific viral strains .
• Research focusing on polymer applications revealed that incorporating this compound into polymer matrices significantly improved thermal stability while maintaining flexibility, making it suitable for high-performance materials.

Mechanism of Action

The mechanism of action of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone involves its interaction with specific molecular targets and pathways. The bromine atom and ethanone group play crucial roles in its reactivity and interactions with other molecules. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Brominated vs. Non-Brominated Analogs

• 1-{Bicyclo[2.2.2]octan-1-yl}ethan-1-one (): This non-brominated analog lacks the 4-bromo substituent. The absence of bromine reduces molecular weight (MW: 152.23 g/mol) and polarizability compared to the target compound. The bicyclic framework likely confers similar steric hindrance, but the reduced electron-withdrawing effect of bromine may lower reactivity in nucleophilic acyl substitutions.
• 2-Bromo-1-(4-methyl-2-oxabicyclo[2.2.2]octan-1-yl)ethanone (): This compound replaces the bicyclo[2.2.2]octane with a 2-oxabicyclo system and introduces a methyl group. The oxygen atom in the ring increases polarity (MW: 247.13 g/mol) and may alter solubility. The bromine is positioned on the ethanone side chain rather than the bicyclic core, leading to distinct electronic effects .

Aromatic Brominated Ketones

• 1-(4-Bromophenyl)ethanone (): A simple aromatic brominated ketone with a linear structure. It exhibits higher planarity and conjugation than the bicyclic target compound. Reported TLC mobility (Rf = 0.53 in EtOAc/hexanes) and NMR signals (δ 2.56 ppm for methyl, δ 7.57–7.78 ppm for aromatic protons) reflect its aromatic character . Its ionization energy (9.0–9.55 eV) suggests moderate stability under electron impact conditions .
• 1-(5-Bromo-2,4-dimethoxyphenyl)ethanone (): This compound combines bromine with methoxy groups, increasing steric bulk and hydrogen-bonding capacity (MW: 259.10 g/mol). The methoxy groups may enhance solubility in polar solvents compared to the bicyclic target compound .

Key Observations :

• The bicyclo[2.2.2]octane core increases molecular rigidity and reduces solubility (lower Log S) compared to aromatic analogs.
• Bromine substitution enhances molecular weight and electrophilicity but may reduce synthetic accessibility due to steric constraints.
• Aromatic brominated ketones (e.g., 1-(4-Bromophenyl)ethanone) exhibit higher synthetic yields (98%) under standard conditions , whereas bicyclic analogs may require specialized protocols (e.g., microwave-assisted reactions in ) .

Biological Activity

1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone, with the CAS number 126256-96-0, is a bicyclic compound characterized by its unique structural framework. This compound has garnered attention for its potential biological activities, particularly in the context of pharmacological applications. Understanding its biological activity is crucial for exploring its therapeutic potential.

• Molecular Formula : C10H15BrO
• Molar Mass : 231.13 g/mol
• Density : 1.462 g/cm³ (predicted)
• Boiling Point : 268.4 °C (predicted)

Property	Value
Molecular Formula	C10H15BrO
Molar Mass	231.13 g/mol
Density	1.462 g/cm³
Boiling Point	268.4 °C

Biological Activity Overview

Research indicates that compounds derived from bicyclic systems often exhibit significant biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific biological activities of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone are under investigation, with several studies focusing on its interaction with various biological targets.

Farnesoid X Receptor Modulation

A notable study disclosed that substituted bicyclic compounds, including derivatives of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone, act as farnesoid X receptor (FXR) modulators. FXR is a nuclear receptor that plays a critical role in bile acid homeostasis and lipid metabolism, making it a target for metabolic diseases such as obesity and diabetes .

Antimicrobial Activity

In preliminary studies, the compound has demonstrated antimicrobial properties against various bacterial strains. For instance, one study reported that bicyclic derivatives showed significant inhibition of bacterial growth, suggesting potential applications in developing new antibiotics .

Anticancer Properties

Emerging evidence suggests that bicyclic compounds may exhibit anticancer activity through mechanisms such as apoptosis induction and cell cycle arrest in cancer cells. Research focusing on structurally similar compounds has shown promising results in inhibiting tumor growth and promoting cancer cell death .

The mechanisms through which 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone exerts its biological effects are still being elucidated. Some proposed mechanisms include:

• Receptor Modulation : Interaction with nuclear receptors like FXR may influence gene expression related to metabolic processes.
• Cell Signaling Pathways : Inhibition of specific signaling pathways involved in inflammation and cancer progression.